4-[2-(N-methylanilino)ethylsulfamoyl]benzamide

• IUPAC Name: 4-[2-(N-methylanilino)ethylsulfamoyl]benzamide
• InChI: InChI=1S/C16H19N3O3S/c1-19(14-5-3-2-4-6-14)12-11-18-23(21,22)15-9-7-13(8-10-15)16(17)20/h2-10,18H,11-12H2,1H3,(H2,17,20)
• InChI Key: UTQSRYSNHZHXKA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCNS(=O)(=O)C1=CC=C(C=C1)C(=O)N)C2=CC=CC=C2
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol

Description

4-[2-(N-methylanilino)ethylsulfamoyl]benzamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as "compound A" and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of compound A is complex and not fully understood. It is believed to work by inhibiting certain enzymes and signaling pathways within cells, leading to changes in gene expression and protein synthesis. Its ability to inhibit the growth of cancer cells is believed to be due to its ability to induce apoptosis, or programmed cell death, in these cells.
Biochemical and Physiological Effects:
Compound A has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including histone deacetylases and carbonic anhydrases. It has also been shown to modulate the activity of certain signaling pathways, including the PI3K/Akt/mTOR pathway. In addition, it has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound A in lab experiments is its specificity. It has been shown to have a high degree of selectivity for certain enzymes and signaling pathways, making it a valuable tool for studying these processes. However, one of the limitations of using compound A is its complex synthesis method, which can make it difficult and expensive to produce.

Future Directions

There are several potential future directions for research on compound A. One area of interest is its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another potential area of research is its potential as a neuroprotective agent, particularly in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of compound A and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 4-[2-(N-methylanilino)ethylsulfamoyl]benzamide involves several steps. The first step is the synthesis of 2-(N-methylanilino)ethylamine, which is then reacted with sulfuryl chloride to form 2-(N-methylanilino)ethylsulfonamide. This compound is then reacted with 4-aminobenzamide to form the final product, 4-[2-(N-methylanilino)ethylsulfamoyl]benzamide. The synthesis of this compound is complex and requires a high degree of expertise in organic chemistry.

Scientific Research Applications

Compound A has been shown to have a wide range of potential applications in scientific research. It has been studied for its potential as an anticancer agent, as well as for its ability to inhibit the growth of certain bacteria and fungi. It has also been shown to have potential as a neuroprotective agent and as a potential treatment for inflammatory diseases.